Cas no 477490-43-0 (methyl 3-4-(2,5-dioxopyrrolidin-1-yl)benzamido-1-benzothiophene-2-carboxylate)

Methyl 3-[4-(2,5-dioxopyrrolidin-1-yl)benzamido]-1-benzothiophene-2-carboxylate is a heterocyclic compound featuring a benzothiophene core functionalized with a methyl carboxylate group and an amide-linked 4-(2,5-dioxopyrrolidin-1-yl)benzoyl moiety. This structure imparts reactivity suitable for further derivatization, particularly in peptide coupling or bioconjugation applications, due to the presence of the activated ester (succinimide) group. The benzothiophene scaffold enhances stability and may contribute to π-stacking interactions in molecular design. Its well-defined synthetic route and functional group compatibility make it a valuable intermediate in medicinal chemistry and materials science research. The compound's purity and structural specificity support reproducible results in targeted synthetic or biological studies.

methyl 3-4-(2,5-dioxopyrrolidin-1-yl)benzamido-1-benzothiophene-2-carboxylate structure

477490-43-0 structure

Product Name:methyl 3-4-(2,5-dioxopyrrolidin-1-yl)benzamido-1-benzothiophene-2-carboxylate

CAS No:477490-43-0

MF:C₂₁H₁₆N₂O₅S

MW:408.427144050598

CID:5928961

PubChem ID:5001607

Update Time:2025-10-29

methyl 3-4-(2,5-dioxopyrrolidin-1-yl)benzamido-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 3-4-(2,5-dioxopyrrolidin-1-yl)benzamido-1-benzothiophene-2-carboxylate
- methyl 3-(4-(2,5-dioxopyrrolidin-1-yl)benzamido)benzo[b]thiophene-2-carboxylate
- Benzo[b]thiophene-2-carboxylic acid, 3-[[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino]-, methyl ester
- ChemDiv2_003802
- AKOS024600156
- methyl 3-[4-(2,5-dioxopyrrolidin-1-yl)benzamido]-1-benzothiophene-2-carboxylate
- Oprea1_701094
- 477490-43-0
- IDI1_002517
- F0806-0059
- HMS1379M18
- methyl 3-[[4-(2,5-dioxopyrrolidin-1-yl)benzoyl]amino]-1-benzothiophene-2-carboxylate
- Inchi： 1S/C21H16N2O5S/c1-28-21(27)19-18(14-4-2-3-5-15(14)29-19)22-20(26)12-6-8-13(9-7-12)23-16(24)10-11-17(23)25/h2-9H,10-11H2,1H3,(H,22,26)
- InChI Key： RUVLJNWGVVCQNQ-UHFFFAOYSA-N
- SMILES： C12=CC=CC=C1C(NC(=O)C1=CC=C(N3C(=O)CCC3=O)C=C1)=C(C(OC)=O)S2

Computed Properties

Exact Mass: 408.07799279g/mol
Monoisotopic Mass: 408.07799279g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 5
Complexity: 675
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 121Å²

Experimental Properties

Density: 1.472±0.06 g/cm3(Predicted)
Boiling Point: 630.1±50.0 °C(Predicted)
pka: 11.58±0.43(Predicted)

methyl 3-4-(2,5-dioxopyrrolidin-1-yl)benzamido-1-benzothiophene-2-carboxylate Pricemore >>

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